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Compound of Interest

Compound Name: Azetidine, perchlorate

Cat. No.: B15419821

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of computational and experimental data for
bioactive azetidine derivatives, highlighting the synergy between in silico and in vitro
approaches in drug discovery. While specific data for Azetidine Perchlorate is not extensively
available in the public domain, this guide focuses on well-documented azetidine-containing
compounds, particularly azetidin-2-ones, which have been evaluated for their therapeutic
potential.

Anticancer Activity of Azetidin-2-one Derivatives

A study on a series of azetidin-2-one derivatives revealed their potential as anticancer agents.
The computational predictions through molecular docking were compared with experimental
results from cell viability assays.

Data Presentation

The following table summarizes the in silico (molecular docking) and in vitro (cytotoxicity) data
for selected azetidin-2-one derivatives against various cancer cell lines.
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Compound Target Protein Docking Score Cell Line Experimental
(kcal/mol) IC50 (pM)[1]

Compound 2 Tubulin -7.5 SiHa 0.2

B16F10 1.8

Compound 6 Tubulin -8.2 SiHa 0.1[1]

B16F10 1.2[1]

Chang 10.0[1]

Vincristine Tubulin Not Reported SiHa 0.09

(Standard) B16F10 0.08

Experimental Protocols

Cell Viability Assay: The cytotoxic activity of the azetidin-2-one derivatives was determined
using the MTT assay. Human cervical cancer (SiHa), murine melanoma (B16F10), and normal
liver (Chang) cell lines were used. The cells were seeded in 96-well plates and treated with
different concentrations of the compounds for 48 hours. The IC50 values, representing the
concentration of the compound that inhibits 50% of cell growth, were then calculated.[1]
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Workflow for Anticancer Azetidin-2-one Discovery

Antibacterial Activity of Azetidin-2-one Derivatives

In a study focused on developing new antimicrobial agents, a series of novel azetidin-2-ones
were synthesized and evaluated. Molecular docking was employed to predict their binding to
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penicillin-binding protein (PBP), a key enzyme in bacterial cell wall synthesis, and the results

were correlated with their antibacterial activity.

Data Presentation

The table below compares the predicted binding affinity (in silico) with the experimentally

determined minimum inhibitory concentration (MIC) for a potent azetidin-2-one derivative

against various bacterial strains.

. Docking Score  Bacterial Experimental
Compound Target Protein .
(kcallmol) Strain MIC (pg/mL)[2]
Penicillin-Binding Staphylococcus
Compound 3e ) -6.8 15.60[2]
Protein aureus
(Transpeptidase)  Bacillus subtilis 31.50[2]
Escherichia coli 62.50[2]
Pseudomonas
. 125[2]
aeruginosa
o Penicillin-Binding Staphylococcus
Ampicillin ) Not Reported 125
Protein aureus
(Standard) (Transpeptidase)  Bacillus subtilis 25
Escherichia coli 50
Pseudomonas
. 100
aeruginosa

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay: The antibacterial activity of the synthesized
azetidin-2-ones was determined using the broth microdilution method. A serial dilution of the
compounds was prepared in a 96-well plate containing Mueller-Hinton broth. The wells were
then inoculated with a standardized bacterial suspension. The MIC was determined as the
lowest concentration of the compound that completely inhibited visible bacterial growth after
incubation at 37°C for 24 hours.[2]
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Mandatory Visualization
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Proposed Mechanism of Antibacterial Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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